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Compound of Interest |

Compound Name: 6-Chlorosaccharin
CAS No.: 46149-10-4
Cat. No.: B1585447
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard: The Chemical Profile of
6-Chlorosaccharin

6-Chlorosaccharin is a chlorinated organic compound and a derivative of saccharin. While
saccharin and its salts have been delisted by the U.S. Environmental Protection Agency (EPA)
as hazardous wastes, the introduction of a chlorine atom to the molecule significantly alters its
chemical properties and potential environmental impact.[1][2] Chlorinated organic compounds
are often more persistent in the environment and can exhibit higher toxicity.[3][4] Therefore, 6-
chlorosaccharin must be treated as a hazardous waste.

Similar to the closely related N-Chlorosaccharin, 6-chlorosaccharin is expected to be harmful
if swallowed, in contact with skin, or inhaled, and is suspected of causing cancer.[5] Thermal
decomposition of chlorinated organic compounds can produce toxic gases such as hydrogen
chloride, nitrogen oxides, and sulfur oxides.[6]

Key Chemical Properties (based on the analogue N-Chlorosaccharin):
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Property Value Source

Molecular Formula C7H4CINOsS [3]

Molecular Weight 217.63 g/mol [3]

Melting Point 148-152 °C [6]
White to off-white crystalline

Appearance [6]
powder

Soluble in toluene and other
B common organic solvents like
Solubility _ [61[7]
dichloromethane and

acetonitrile.[7]

Immediate Safety Protocols: Handling and Personal
Protective Equipment (PPE)

Before beginning any disposal procedure, ensure all safety precautions are understood and
implemented.

Essential Personal Protective Equipment (PPE):
» Gloves: Wear chemically resistant gloves (e.g., nitrile).

o Eye Protection: Use safety glasses with side shields or goggles. A face shield is
recommended when handling larger quantities or if there is a risk of splashing.

o Lab Coat: A standard laboratory coat is required.

o Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-
approved respirator.

Handling Precautions:

o Handle 6-chlorosaccharin in a well-ventilated area, preferably within a chemical fume hood.

[6]
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Avoid generating dust.[8]

Keep away from heat and sources of ignition.[8]

Avoid contact with skin, eyes, and clothing.[8]

Do not eat, drink, or smoke when using this product.[6]

Step-by-Step Disposal Procedures

The guiding principle for the disposal of 6-chlorosaccharin is to manage it as a hazardous
chemical waste. Under no circumstances should it be disposed of down the drain or in regular
trash.[9]

Step 1: Waste Segregation and Collection

Proper segregation is the cornerstone of safe and compliant chemical waste disposal.

e Designate a Hazardous Waste Container: Use a clearly labeled, dedicated container for 6-
chlorosaccharin waste. The container must be made of a compatible material (e.g., a high-
density polyethylene (HDPE) or glass bottle with a screw-on cap).[10]

» Labeling: The waste container must be labeled with a "Hazardous Waste" tag. The label
should include:

o The full chemical name: "6-Chlorosaccharin”

o The approximate quantity of the waste.

o The date of waste generation.

o The name and contact information of the principal investigator or laboratory supervisor.[9]
e Solid vs. Liquid Waste:

o Solid Waste: Collect solid 6-chlorosaccharin, including any contaminated items like
weighing paper or spatulas, in the designated solid waste container.
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o Liquid Waste: If 6-chlorosaccharin is in a solvent, collect it in a designated liquid waste
container. Do not mix with other incompatible waste streams. Chlorinated waste solvents
are often incinerated at high temperatures and should be kept separate from non-
chlorinated solvents.[11]

Step 2: On-site Storage

o Storage Location: Store the hazardous waste container in a designated, secure area that is
away from general laboratory traffic.[10]

e Secondary Containment: Place the waste container in a secondary container, such as a
chemical-resistant tray or tub, to contain any potential leaks.[10]

e Incompatible Materials: Ensure the storage area does not contain incompatible chemicals.

Step 3: Arranging for Disposal

o Contact Environmental Health and Safety (EHS): Your institution's EHS department is
responsible for the collection and disposal of hazardous chemical waste. Contact them to
schedule a pickup.[9]

» Provide Necessary Information: Be prepared to provide the EHS team with details about the
waste, including the chemical name, quantity, and any other components if it is a mixture.

» Follow Institutional Procedures: Adhere to all specific procedures outlined by your institution
for hazardous waste pickup.

Disposal of Empty Containers and Contaminated
Materials

Empty containers that once held 6-chlorosaccharin must also be treated as hazardous waste
unless properly decontaminated.[12][13]

Procedure for Decontaminating Empty Containers:

» Triple Rinse: Rinse the empty container three times with a suitable solvent in which 6-
chlorosaccharin is soluble (e.g., toluene or another appropriate organic solvent).
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o Collect Rinsate: The solvent used for rinsing (rinsate) is now considered hazardous waste
and must be collected in the appropriate liquid hazardous waste container.[13]

o Deface Label: After triple rinsing, deface or remove the original label from the container.

o Final Disposal: The decontaminated container can now be disposed of in the regular
laboratory glass or plastic recycling, as per your institution's guidelines.

Disposal of Contaminated Labware and PPE:

» Disposable items such as gloves, bench paper, and pipette tips that are contaminated with 6-
chlorosaccharin should be collected in the designated solid hazardous waste container.

Spill Management
In the event of a spill, immediate and appropriate action is crucial.

o Evacuate and Secure the Area: If the spill is large or in a poorly ventilated area, evacuate the
immediate vicinity and restrict access.

o Wear Appropriate PPE: Before cleaning up the spill, don the necessary personal protective
equipment.

e Contain the Spill:

o For solid spills: Carefully sweep or vacuum the material into a designated hazardous
waste container. Avoid creating dust.

o For liquid spills: Use an absorbent material, such as vermiculite or a chemical spill pillow,
to absorb the liquid. Collect the absorbent material and place it in the hazardous waste
container.

» Decontaminate the Area: Clean the spill area with a suitable solvent and collect the cleaning
materials as hazardous waste.

» Report the Spill: Report the spill to your laboratory supervisor and EHS department, following
your institution's protocols.
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The "Why" Behind the Procedure: Scientific
Rationale

The stringent disposal procedures for 6-chlorosaccharin are rooted in the chemical nature of
chlorinated organic compounds. These compounds can be persistent in the environment,
meaning they do not readily break down and can accumulate in soil and water.[3] The chlorine-
carbon bond is generally strong, making these molecules resistant to natural degradation
processes.

High-temperature incineration is often the preferred disposal method for chlorinated organic
waste as it can break these stable bonds and convert the compound into less harmful
substances like carbon dioxide, water, and hydrogen chloride.[11] The hydrogen chloride is
then typically scrubbed from the emissions. Improper disposal, such as pouring it down the
drain, could lead to the contamination of waterways and harm to aquatic life.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 6-
chlorosaccharin and related materials.
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6-Chlorosaccharin Disposal Workflow
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Caption: Decision workflow for the proper disposal of 6-chlorosaccharin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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